3-oxo-N-propyl-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide

• IUPAC Name: 2-oxo-N-propyl-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-sulfonamide
• InChI: InChI=1S/C15H20N2O3S/c1-2-7-16-21(19,20)13-9-11-4-3-8-17-14(18)6-5-12(10-13)15(11)17/h9-10,16H,2-8H2,1H3
• InChI Key: OKIMJSNPJIIGHW-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC2=C3C(=C1)CCC(=O)N3CCC2
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

This compound belongs to the class of organic compounds known as benzanilides . Benzanilides are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. The general structure of benzanilides is RNC(=O)R’ , where R and R’ represent benzene substituents.

Scientific Research Applications

Synthesis and Chemical Properties

Sulfonamide and quinoline derivatives have been synthesized through various chemical reactions, aiming at exploring their potential biological activities. The synthesis of these compounds often involves modifications of the quinoline nucleus or the sulfonamide group to obtain derivatives with enhanced properties. For example, the synthesis of quinoline sulfonamide or phosphonic acid derivatives has been achieved by modifying the Camps'es quinoline synthesis, although initial studies reported no significant antimicrobial activity for these compounds (H. Yanagisawa et al., 1973).

Biological Activities and Applications

Sulfonamide-based compounds exhibit a wide range of pharmacological activities, including antibacterial, anti-carbonic anhydrase, anti-obesity, diuretic, hypoglycemic, antithyroid, antitumor, and anti-neuropathic pain activities. Recent advances in the design and development of two-component sulfonamide hybrids have shown significant potential, incorporating various organic compounds to yield hybrids with diverse biological activities (Reihane Ghomashi et al., 2022).

Anticancer and Antimicrobial Applications

Some new heterocyclic sulfonamide derivatives have been synthesized and evaluated for their in vitro anticancer activity against various cancer cell lines, showing substantial antitumor activity. The mechanisms for their anticancer activity include the inhibition of carbonic anhydrase isozymes, highlighting the therapeutic potential of sulfonamide-bearing compounds in cancer treatment (M. Ghorab et al., 2011).

Theoretical Investigations and Computational Studies

Computational calculations and molecular docking studies have been conducted on antimalarial sulfonamides as potential COVID-19 drugs. These studies provide insights into the reactivity of sulfonamide derivatives and their interactions with biological targets, offering a foundation for the development of new therapeutic agents (Asmaa M. Fahim & Eman H. I. Ismael, 2021).